Cas no 2640964-20-9 (1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2640964-20-9
• MF: C₂₀H₂₉N₅O₂
• MW: 371.47656416893
• CID: 5327794
• PubChem ID: 155800317
• Update Time: 2025-05-20

1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[[1-(6-Methyl-4-pyrimidinyl)-4-piperidinyl]oxy]-2-butyn-1-yl]-1-piperazinyl]ethanone
• AKOS040706473
• F6608-4057
• 2640964-20-9
• 1-[4-(4-{[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C20H29N5O2/c1-17-15-20(22-16-21-17)25-8-5-19(6-9-25)27-14-4-3-7-23-10-12-24(13-11-23)18(2)26/h15-16,19H,5-14H2,1-2H3
• InChI Key： GVDDHQPLEQSOOZ-UHFFFAOYSA-N
• SMILES： O(CC#CCN1CCN(C(C)=O)CC1)C1CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 371.23212518g/mol
• Monoisotopic Mass: 371.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.6±50.0 °C(Predicted)
• pka: 8.20±0.28(Predicted)

Additional information on 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Introduction to 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 2640964-20-9)

1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 2640964-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 2640964-20-9, is characterized by its unique structural features, which include a piperidine ring, a piperazine ring, and a butynyl linker. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethanone is particularly noteworthy for its ability to interact with specific biological targets. The presence of the 6-methylpyrimidinyl group and the piperidine and piperazine rings suggests that this compound may have high affinity for certain receptors or enzymes, which could be leveraged for therapeutic purposes.

Recent studies have explored the potential of this compound in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that CAS No. 2640964-20-9 exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways without significant side effects has been highlighted as a key advantage.

In addition to its anti-inflammatory properties, CAS No. 2640964-20-9 has also shown promise in neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, which are critical mechanisms in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of CAS No. 2640964-20-9 has been extensively studied to ensure its suitability for clinical use. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound's stability in plasma and its ability to maintain therapeutic concentrations over an extended period are additional advantages that support its potential as a drug candidate.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies have shown that CAS No. 2640964-20-9 is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for further clinical trials to evaluate its safety and efficacy in human subjects.

The synthesis of CAS No. 2640964-20-9 involves a series of well-defined chemical reactions that can be scaled up for large-scale production. The synthetic route typically starts with the preparation of the key intermediates, such as the piperidine derivative and the butynyl linker, followed by their coupling to form the final product. The overall yield and purity of the synthesized compound are critical parameters that need to be optimized to ensure consistent quality and reliability.

In conclusion, CAS No. 2640964-20-9, or 1-[4-(4-{[1-(6-Methylpyrimidin-4-yl)piperidin-4-yloxy}butynylethylene)piperazinylethanone], represents a promising compound with diverse therapeutic potential. Its unique chemical structure, favorable pharmacokinetic profile, and promising preclinical results make it an attractive candidate for further development in the treatment of inflammatory diseases and neurodegenerative disorders. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical applications that can benefit patients worldwide.